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Compound of Interest

Compound Name:

2-

(Carbamimidoylthio)ethanesulfonic

acid

Cat. No.: B124400 Get Quote

Application Notes and Protocols for 2-
(Carbamimidoylthio)ethanesulfonic acid
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling and storage of 2-
(Carbamimidoylthio)ethanesulfonic acid (CAS No. 25985-57-3). Adherence to these

protocols is crucial to ensure the safety of laboratory personnel and maintain the integrity of the

compound for research and development purposes.
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Property Value Source

Chemical Name

2-

(Carbamimidoylthio)ethanesulf

onic acid

[1][2]

CAS Number 25985-57-3 [1][2]

Molecular Formula C3H8N2O3S2 [1][2]

Molecular Weight 184.24 g/mol [2]

Appearance White to off-white powder [3]

Known Hazards

May cause skin irritation,

serious eye irritation, and

respiratory irritation.[4][5] It is

also classified as harmful if

swallowed.[5]

Personal Protective Equipment (PPE)
A comprehensive approach to safety involves the use of appropriate personal protective

equipment.

Equipment Specification

Gloves Chemical-resistant gloves (e.g., nitrile rubber)

Eye Protection
Safety glasses with side-shields or goggles. A

face shield may be required for splash hazards.

Lab Coat Standard laboratory coat.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge if ventilation is inadequate

or if handling large quantities.

Handling Procedures
Proper handling techniques are essential to minimize exposure and prevent contamination.
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General Handling Protocol
Work Area Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.

Cover the work surface with absorbent, disposable bench paper.

Have an emergency eyewash station and safety shower readily accessible.

Personal Protective Equipment (PPE):

Don the appropriate PPE as specified in Section 2 before handling the compound.

Weighing and Aliquoting:

Handle the solid compound in a designated area to prevent the generation of dust.

Use a spatula or other appropriate tool to transfer the powder. Avoid scooping directly from

the primary container with weighing paper.

Close the container tightly immediately after use to prevent moisture absorption, as the

compound may be hygroscopic.[6]

Solution Preparation:

When dissolving the compound, add the solid to the solvent slowly while stirring.

If the dissolution is exothermic, cool the solution in an ice bath.

Post-Handling:

Thoroughly clean the work area with an appropriate solvent and decontaminate any spills.

Dispose of contaminated materials and waste in accordance with institutional and local

regulations.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.
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First Aid Measures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[5]

Skin Contact

Remove contaminated clothing and shoes.

Wash skin immediately with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[5]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.[5]

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[7]

Storage Procedures
Correct storage is vital for maintaining the stability and purity of 2-
(Carbamimidoylthio)ethanesulfonic acid.
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Parameter Storage Condition Rationale

Temperature 2-8°C
To slow down potential

degradation.[8]

Atmosphere

Store in a tightly sealed

container under an inert

atmosphere (e.g., argon or

nitrogen).

The compound is hygroscopic

and may be sensitive to air

and moisture.[6]

Light Protect from light.
To prevent light-induced

degradation.

Location

Store in a dry, well-ventilated

area away from incompatible

materials.

To ensure safety and stability.

Incompatible Materials Strong oxidizing agents.
To prevent hazardous

reactions.

Experimental Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for handling and decision-making.
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Workflow for Safe Handling of 2-(Carbamimidoylthio)ethanesulfonic acid

Preparation

Handling

Cleanup & Storage

Assess Risks & Review SDS

Prepare Work Area (Fume Hood)

Don Appropriate PPE

Retrieve from Storage

Weigh/Aliquot Compound

Prepare Solution

Clean Work Area

Dispose of Waste

Return to Proper Storage

Remove PPE & Wash Hands
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Emergency Response Protocol for Exposure

Emergency Response Protocol for Exposure

Emergency Response Protocol for Exposure

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Remove Contaminated Clothing
Wash with Soap & Water (15 min)

Flush with Water (15 min)
Lift Eyelids

Move to Fresh Air
Provide Oxygen if Needed

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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